4-chloro-2-{(E)-[(2-chloro-4-fluorobenzyl)imino]methyl}phenol

• IUPAC Name: 4-chloro-2-[(2-chloro-4-fluorophenyl)methyliminomethyl]phenol
• InChI: InChI=1S/C14H10Cl2FNO/c15-11-2-4-14(19)10(5-11)8-18-7-9-1-3-12(17)6-13(9)16/h1-6,8,19H,7H2
• InChI Key: WIBJMDHJJPIMER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)CN=CC2=C(C=CC(=C2)Cl)O
• Molecular Formula: C14H10Cl2FNO
• Molecular Weight: 298.1 g/mol

Description

“4-chloro-2-{(E)-[(2-chloro-4-fluorobenzyl)imino]methyl}phenol” is a biochemical compound with the molecular formula C14H10Cl2FNO and a molecular weight of 298.14. It is used for proteomics research.

Synthesis Analysis

This compound was synthesized in a methanolic medium. The Schiff base was derived from the condensation reaction of 5-chlorosalicylaldehyde and 4-fluoroaniline at room temperature. The yield was 73.91%, and the color of the product was brown.

Molecular Structure Analysis

The molecular structure of this compound involves “O” and “N” donor atoms of the Schiff base ligand participating in coordination with metal (II) ions. This results in a six-coordinated octahedral geometry for all these complexes.

Chemical Reactions Analysis

The Schiff base ligand and its metal (II) complexes were tested in vitro to evaluate their bactericidal activity against Gram-negative bacteria (Escherichia coli and Pseudomonas aeruginosa) and Gram-positive bacteria (Bacillus subtilis and Staphylococcus typhi) using the disc diffusion method.

Physical And Chemical Properties Analysis

The melting point of this compound is greater than 350°C. Its molar conductance is 16 Ohm^-1 cm^2 mol^-1.

Scientific Research Applications

Crystallography

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Material Science

The compound’s unique crystal structure could make it useful in the field of material science. .

Organic Synthesis

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Agrochemicals

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Pharmaceuticals

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Environmental Science

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Future Directions

The future directions of this compound could involve further exploration of its biological and pharmaceutical activities. Given its antibacterial activity, it could be studied for potential applications in treating bacterial infections.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various biological targets, including enzymes and receptors .

Mode of Action

It’s known that such compounds typically interact with their targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

Similar compounds have been shown to influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .

Pharmacokinetics

The compound’s solubility, stability, and molecular weight can influence its bioavailability .

Result of Action

Similar compounds have been shown to exert various biological effects, including antimicrobial, antioxidative, antibiotic, and anticancer activities .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . For instance, the compound’s activity might be affected by the pH of its environment, as pH can influence the compound’s ionization state and, consequently, its interaction with its targets .